Cas no 842169-71-5 (1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride)

1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride structure

842169-71-5 structure

Product Name:1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride

CAS No:842169-71-5

MF:C₈H₈BrClF₃N

MW:290.508030891418

MDL:MFCD22689207

CID:1822176

PubChem ID:86767655

Update Time:2024-10-26

1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, 3-bromo-a-(trifluoromethyl)-, hydrochloride
- 1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride
- 1-(3-bromophenyl)-2,2,2-trifluoroethanamine;hydrochloride
- 1-(3-bromophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride
- SB38953
- SB38956
- SB39303
- N16831
- 1-(3-BROMOPHENYL)-2,2,2-TRIFLUOROETHANAMINE HYDROCHLORIDE
- 1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride, AldrichCPR
- Benzenemethanamine, 3-bromo-α-(trifluoromethyl)-, hydrochloride (9CI)
- 1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylaminehydrochloride
- CS-0156969
- MFCD22689207
- BS-17714
- SCHEMBL26617926
- 842169-71-5
- AKOS037649268
- MDL： MFCD22689207
- Inchi： 1S/C8H7BrF3N.ClH/c9-6-3-1-2-5(4-6)7(13)8(10,11)12;/h1-4,7H,13H2;1H
- InChI Key： DRGOYEFQAGQGHF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(C(F)(F)F)N.Cl

Computed Properties

Exact Mass: 288.94807g/mol
Monoisotopic Mass: 288.94807g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 171
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JA142-50mg	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	95+%	50mg	693.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JA142-250mg	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	95+%	250mg	2770CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0945S-1g	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	96%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0945S-5g	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	96%	5g	16893CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0945S-500mg	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	96%	500mg	2535.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0945S-250mg	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	96%	250mg	1687.6CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0945S-100mg	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	96%	100mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0945S-50mg	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	96%	50mg	1060.05CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JA142-200mg	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	95+%	200mg	1401.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JA142-1g	1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride	842169-71-5	95+%	1g	5568.0CNY	2021-07-15

1-(3-Bromo-phenyl)-2,2,2-trifluoro-ethylamine hydrochloride Production Method

Production Method 1

655-26-5

842169-71-5

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Toluene , Tetrahydrofuran ; 10 min, rt; 15 min, rt
1.2 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Toluene ; 20 min, rt; rt → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 5 min, rt; 90 min, rt
1.4 Reagents: Hydrochloric acid Solvents: Diethyl ether , Toluene , 1,4-Dioxane ; rt

Reference

Unprecedented Catalytic Asymmetric Reduction of N-H Imines

Gosselin, Francis; O'Shea, Paul D.; Roy, Stephanie; Reamer, Robert A.; Chen, Cheng-Yi; et al, Organic Letters, 2005, 7(2), 355-358